Cas no 1353957-85-3 (2-Amino-N-[2-(benzyl-isopropyl-amino)-cyclohexyl]-acetamide)

• Product Name: 2-Amino-N-[2-(benzyl-isopropyl-amino)-cyclohexyl]-acetamide
• CAS No: 1353957-85-3
• MF: C₁₈H₂₉N₃O
• MW: 303.442364454269
• CID: 2161818
• Update Time: 2025-06-08

2-Amino-N-[2-(benzyl-isopropyl-amino)-cyclohexyl]-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-[2-(benzyl-isopropyl-amino)-cyclohexyl]-acetamide
• 2-Amino-N-(2-(benzyl(isopropyl)amino)cyclohexyl)acetamide
• AM92859
• 2-Amino-N-[2-(benzylisopropylamino)cyclohexyl]acetamide
• 2-Amino-N-[2-(benzyl-isopropyl-amino)-cyclohexyl]-acetamide

• Inchi： 1S/C18H29N3O/c1-14(2)21(13-15-8-4-3-5-9-15)17-11-7-6-10-16(17)20-18(22)12-19/h3-5,8-9,14,16-17H,6-7,10-13,19H2,1-2H3,(H,20,22)
• InChI Key： DEFNQEILKZXQAF-UHFFFAOYSA-N
• SMILES： O=C(CN)NC1CCCCC1N(CC1C=CC=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 339
• Topological Polar Surface Area: 58.4

Additional information on 2-Amino-N-[2-(benzyl-isopropyl-amino)-cyclohexyl]-acetamide

Recent Advances in the Study of 2-Amino-N-[2-(benzyl-isopropyl-amino)-cyclohexyl]-acetamide (CAS: 1353957-85-3)

The compound 2-Amino-N-[2-(benzyl-isopropyl-amino)-cyclohexyl]-acetamide (CAS: 1353957-85-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 2-Amino-N-[2-(benzyl-isopropyl-amino)-cyclohexyl]-acetamide, which contribute to its ability to interact with specific biological targets. The compound's cyclohexyl and benzyl-isopropyl-amino moieties are believed to play a critical role in its binding affinity and selectivity, making it a promising candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and optimization of 2-Amino-N-[2-(benzyl-isopropyl-amino)-cyclohexyl]-acetamide. The study reported a high-yield synthetic route that improves the scalability and purity of the compound, addressing previous challenges in its production. The authors also explored structure-activity relationships (SAR) to identify key modifications that enhance its pharmacological profile.

Pharmacological evaluations of 2-Amino-N-[2-(benzyl-isopropyl-amino)-cyclohexyl]-acetamide have revealed its potential as a modulator of specific neurotransmitter systems. Preclinical studies in animal models have demonstrated its efficacy in targeting receptors implicated in neurological disorders, such as anxiety and depression. These findings suggest that the compound may offer a novel therapeutic approach for these conditions.

Further research has also explored the compound's potential in oncology. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-Amino-N-[2-(benzyl-isopropyl-amino)-cyclohexyl]-acetamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific protein targets. These results underscore the compound's versatility and its potential for repurposing in multiple therapeutic areas.

Despite these promising findings, challenges remain in the development of 2-Amino-N-[2-(benzyl-isopropyl-amino)-cyclohexyl]-acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on optimizing the compound's pharmacokinetic properties and conducting more extensive in vivo evaluations.

In conclusion, 2-Amino-N-[2-(benzyl-isopropyl-amino)-cyclohexyl]-acetamide (CAS: 1353957-85-3) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural and pharmacological properties make it a promising candidate for further development in neurological and oncological applications. Continued research efforts will be essential to fully elucidate its therapeutic potential and overcome existing challenges.